Cas no 5422-64-0 (1-m-tolyl-pyrrolidin-3-ol)

• Product Name: 1-m-tolyl-pyrrolidin-3-ol
• CAS No: 5422-64-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 940124
• PubChem ID: 223912
• Update Time: 2025-04-19

1-m-tolyl-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-m-tolyl-pyrrolidin-3-ol
• 1-m-tolyl-3-p-tolylpropan-1-one
• 1-(3-methylphenyl)pyrrolidin-3-ol
• 5422-64-0
• NSC12013
• NSC-12013

• Inchi： 1S/C11H15NO/c1-9-3-2-4-10(7-9)12-6-5-11(13)8-12/h2-4,7,11,13H,5-6,8H2,1H3
• InChI Key： RIHJZDZOBOLHMM-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 331.6°C at 760 mmHg
• Flash Point: 176.9°C
• Refractive Index: 1.587
• PSA: 23.47000
• LogP: 1.63100